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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981

Note on Terminology: This document focuses on the application of Cesium Bromide (CsBr) in
wide-band spectrophotometers. While the term "Cesium Tribromide" (CsBrs) exists, it refers to
a different chemical compound (Cs*[Br3]~) for which information regarding its use as an optical
material in spectrophotometry is not readily available.[1][2] Cesium Bromide (CsBr), however, is
a well-established optical material with a broad transmission range, making it suitable for wide-
band applications.[3][4]

Introduction

Cesium Bromide (CsBr) is an inorganic ionic compound with excellent optical properties,
making it a valuable material for components in wide-band spectrophotometers.[5] Its broad
transmission range, extending from the ultraviolet (UV) to the far-infrared (IR) regions, allows
for the analysis of a wide variety of samples.[3][4] These application notes provide an overview
of the properties of CsBr, its applications in spectrophotometry, and a general protocol for its

use.

Optical and Physical Properties of Cesium Bromide
(CsBr)

Cesium Bromide is a soft, pliable material that is slightly more adaptable to optical work than
Cesium lodide (Csl).[3] It is often utilized as a beamsplitter component in wide-band
spectrophotometers.[3][5][6] Key properties of CsBr are summarized in the tables below.
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Onptical Properties

Property Value References
Transmission Range 0.25t0 40 pum [31[4]
Refractive Index at 11 pum 1.6612 [3]
Refractive Index at 0.589 um

_ _ 1.6984 [7]
(Sodium D-line)
Abbe Number 34.11 [8]

hvsical and Thermal .

Property Value References
Chemical Formula CsBr [5]
Molecular Weight 212.81 g/mol [5]

Density 4.44 g/cm3 at 25 °C [7]

Melting Point 636 °C [7]

Thermal Conductivity 0.9 W/im-K [4]

Specific Heat Capacity 270 J/kg-K [4]

Solubility in Water 55 g/100 mL at 20 °C [7]

Crystal Structure Cubic (CsCl structure) [51[7]

Applications in Wide-Band Spectrophotometry

The primary application of Cesium Bromide in spectrophotometry stems from its wide

transmission range, which covers the UV, visible, and a significant portion of the infrared

spectrum.[3][4] This makes it an ideal material for optical components such as prisms and

beamsplitters in instruments designed for broad-spectrum analysis.[3][5][9]

In the deep infrared region, CsBr prisms offer high optical quality and resolution, making it

possible to obtain sharp images at the spectrometer's second slit.[9][10] This allows for the

detailed analysis of molecular vibrations and rotational lines, which is crucial in various fields,
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including materials science and drug development.[9][11] For instance, the high resolution of a
CsBr prism can resolve the P, Q, and R branches of gas-phase molecular spectra.[9][10]

Experimental Protocol: General Spectrophotometric
Analysis

This protocol outlines the general steps for performing a spectrophotometric analysis using an
instrument equipped with Cesium Bromide optical components.

Instrument Preparation and Calibration

e Power On and Warm-up: Turn on the spectrophotometer and the light source. Allow the
instrument to warm up for the manufacturer-recommended time to ensure stable readings.

o Wavelength Calibration: If required, perform a wavelength calibration using a certified
reference material, such as a holmium oxide filter.[12] This ensures the accuracy of the
wavelength scale.

o Set Measurement Parameters: Select the desired wavelength range, slit width (bandwidth),
and scanning speed. A smaller bandwidth generally provides higher resolution but may
increase noise due to reduced light throughput.[13]

o Blank Measurement: Fill a clean cuvette with the blank solution (the solvent used to dissolve
the sample). Place the cuvette in the sample holder and record a blank spectrum. This will
be subtracted from the sample spectrum to correct for absorbance from the solvent and the
cuvette.[14]

Sample Preparation and Measurement

o Sample Preparation: Prepare the sample by dissolving it in a suitable solvent that is
transparent in the desired wavelength range. Ensure the sample concentration is within the
linear range of the instrument's detector.

e Cuvette Handling: Use a cuvette made of a material appropriate for the wavelength range
(e.g., quartz for UV, glass or plastic for visible, and IR-transparent materials like NaCl or KBr
for infrared). Clean the cuvette thoroughly and handle it only by the frosted sides to avoid
fingerprints on the optical surfaces.[14]
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o Sample Measurement: Rinse the cuvette with the sample solution before filling it. Place the
sample-filled cuvette in the spectrophotometer and initiate the scan.

» Data Acquisition: The spectrophotometer will measure the absorbance or transmittance of
the sample as a function of wavelength. Save the resulting spectrum.

Data Analysis
o Data Processing: The instrument's software will automatically subtract the blank spectrum

from the sample spectrum.

o Peak Analysis: Identify and analyze the absorption peaks in the spectrum. The position of the
peaks provides qualitative information about the sample's chemical structure, while the
intensity of the peaks can be used for quantitative analysis based on the Beer-Lambert law.

» Concentration Determination: For quantitative analysis, create a calibration curve using
standards of known concentrations. The absorbance of the unknown sample can then be
used to determine its concentration from the calibration curve.[14]

Visualizations
Experimental Workflow for Spectrophotometric Analysis
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Figure 1. General workflow for spectrophotometric analysis.
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Figure 2. Simplified logic of spectrophotometer components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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